Cas no 2228227-82-3 (3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

3-(2,5-Dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a dihydroxyphenyl group and a carboxylic acid functionality. This structure imparts unique reactivity and potential applications in organic synthesis and pharmaceutical intermediates. The presence of both phenolic hydroxyl groups and a carboxylic acid moiety enhances its versatility as a building block for further derivatization. Its electron-rich aromatic system and hydrogen-bonding capabilities make it suitable for coordination chemistry and material science applications. The compound's stability under mild conditions and compatibility with common synthetic methodologies further contribute to its utility in research and industrial settings.
3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid structure
2228227-82-3 structure
Product Name:3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:2228227-82-3
MF:C11H10N2O4
MW:234.208102703094
CID:6281833
PubChem ID:165836747
Update Time:2025-06-11

3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
    • 2228227-82-3
    • EN300-1735507
    • Inchi: 1S/C11H10N2O4/c1-13-9(11(16)17)5-8(12-13)7-4-6(14)2-3-10(7)15/h2-5,14-15H,1H3,(H,16,17)
    • InChI Key: XSCSYMCFPCPAMP-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1C1C=C(C(=O)O)N(C)N=1)O

Computed Properties

  • Exact Mass: 234.06405680g/mol
  • Monoisotopic Mass: 234.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 95.6Ų

3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

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Additional information on 3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228227-82-3)

3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, with the CAS number 2228227-82-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazole carboxylic acids, which are known for their versatile applications in drug development and material science. Its unique structure, featuring a dihydroxyphenyl moiety and a methylated pyrazole ring, makes it a promising candidate for various therapeutic and industrial applications.

The growing interest in 3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid is driven by its potential role in addressing modern health challenges, such as oxidative stress and inflammation. Researchers are particularly intrigued by its antioxidant properties, which align with the current trend of exploring natural and synthetic compounds for combating free radical damage. This compound's ability to interact with biological systems at the molecular level has also sparked discussions in AI-driven drug discovery platforms, where computational models predict its efficacy in targeting specific pathways.

From a synthetic chemistry perspective, the CAS 2228227-82-3 compound offers a fascinating case study due to its multi-functional groups. The presence of both hydroxyl and carboxylic acid functionalities allows for diverse chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. This adaptability is particularly relevant in the context of green chemistry, where researchers seek sustainable methods to produce high-value compounds with minimal environmental impact.

The pharmaceutical industry has shown keen interest in 3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid as a potential scaffold for developing novel small-molecule therapeutics. Its structural features suggest possible applications in designing drugs for metabolic disorders, which is a hot topic in medical research today. The compound's bioavailability and metabolic stability are currently under investigation, with preliminary studies indicating favorable pharmacokinetic properties.

In the realm of material science, CAS 2228227-82-3 has demonstrated potential as a building block for functional materials. Its aromatic system and polar groups make it suitable for creating advanced polymers with specific electronic or optical properties. This application aligns well with the increasing demand for smart materials in various technological sectors, from electronics to biomedical devices.

Analytical characterization of 3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid presents interesting challenges and opportunities for researchers. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for confirming its structure and purity. The compound's unique spectral signatures have become a subject of study in cheminformatics databases, contributing to the growing body of knowledge in molecular identification.

The safety profile of CAS 2228227-82-3 is an important consideration for its potential applications. While comprehensive toxicological studies are still ongoing, current data suggest that proper handling procedures should be followed when working with this compound in laboratory settings. This aspect is particularly relevant in light of increasing regulatory scrutiny on chemical safety and laboratory best practices.

Future research directions for 3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid may explore its potential in combination therapies or as part of drug delivery systems. The compound's molecular architecture offers numerous possibilities for conjugation with other bioactive molecules, opening new avenues in precision medicine. Additionally, its role in catalysis and coordination chemistry warrants further investigation, particularly in the development of novel catalytic systems.

From a commercial perspective, the availability and synthesis scale-up of CAS 2228227-82-3 are critical factors that will determine its widespread adoption. Current market trends indicate growing demand for specialized fine chemicals like this compound, particularly in the pharmaceutical intermediates sector. Manufacturers are increasingly focusing on optimizing production processes to meet both quality and quantity requirements.

In conclusion, 3-(2,5-dihydroxyphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid represents a fascinating intersection of chemistry, biology, and materials science. Its CAS number 2228227-82-3 has become a significant identifier in scientific literature and commercial catalogs alike. As research continues to uncover its full potential, this compound is poised to make important contributions across multiple scientific disciplines, addressing some of the most pressing challenges in health and technology today.

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